Cas no 755034-06-1 (Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[B,E][1,4]diazepine-7-carboxylate)

Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[B,E][1,4]diazepine-7-carboxylate is a heterocyclic compound featuring a dibenzodiazepine core with a chloro substituent at the 3-position and a methyl ester group at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting neurological and psychiatric disorders. The presence of the chloro and ester functionalities enhances its utility in further derivatization, enabling selective modifications for structure-activity relationship studies. Its well-defined chemical properties ensure consistent performance in synthetic applications, supporting research in medicinal chemistry and drug discovery.

Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[B,E][1,4]diazepine-7-carboxylate structure

755034-06-1 structure

Product Name:Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[B,E][1,4]diazepine-7-carboxylate

CAS No:755034-06-1

MF:C₁₅H₁₁ClN₂O₃

MW:302.71244263649

MDL:MFCD27991321

CID:2851514

PubChem ID:69216018

Update Time:2025-05-27

Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[B,E][1,4]diazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 9-chloro-6-oxo-5,11-dihydrobenzo[b][1,4]benzodiazepine-2-carboxylate
- METHYL 3-CHLORO-11-OXO-10,11-DIHYDRO-5H-DIBENZO[B,E][1,4]DIAZEPINE-7-CARBOXYLATE
- METHYL3-CHLORO-11-OXO-10,11-DIHYDRO-5H-DIBENZO[B,E][1,4]DIAZEPINE-7-CARBOXYLATE
- CS-D0374
- 755034-06-1
- MFCD27991321
- SCHEMBL4847952
- AS-30532
- AKOS027254974
- Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[B,E][1,4]diazepine-7-carboxylate
- MDL： MFCD27991321
- Inchi： 1S/C15H11ClN2O3/c1-21-15(20)8-2-5-11-13(6-8)17-12-7-9(16)3-4-10(12)14(19)18-11/h2-7,17H,1H3,(H,18,19)
- InChI Key： UDIXIELWVJWCCT-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(NC3C=CC(C(=O)OC)=CC=3NC=2C=1)=O

Computed Properties

Exact Mass: 302.0458199 g/mol
Monoisotopic Mass: 302.0458199 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 67.4
Molecular Weight: 302.71

Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[B,E][1,4]diazepine-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097775-100mg	Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepine-7-carboxylate	755034-06-1	95%	100mg	$452.88	2023-09-01
Alichem	A019097775-250mg	Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepine-7-carboxylate	755034-06-1	95%	250mg	$755.48	2023-09-01
Alichem	A019097775-1g	Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepine-7-carboxylate	755034-06-1	95%	1g	$1963.50	2023-09-01
abcr	AB449352-250 mg	Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepine-7-carboxylate; .	755034-06-1		250mg	€1237.40	2023-06-15
eNovation Chemicals LLC	Y1049562-250mg	METHYL 3-CHLORO-11-OXO-10,11-DIHYDRO-5H-DIBENZO[B,E][1,4]DIAZEPINE-7-CARBOXYLATE	755034-06-1	95%	250mg	$1035	2024-06-06
eNovation Chemicals LLC	D491210-1G	METHYL 3-CHLORO-11-OXO-10,11-DIHYDRO-5H-DIBENZO[B,E][1,4]DIAZEPINE-7-CARBOXYLATE	755034-06-1	95%	1g	$1440	2023-09-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09770-5g	METHYL 3-CHLORO-11-OXO-10,11-DIHYDRO-5H-DIBENZO[B,E][1,4]DIAZEPINE-7-CARBOXYLATE	755034-06-1	95%	5g	$3600	2023-09-07
abcr	AB449352-250mg	Methyl 3-chloro-11-oxo-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepine-7-carboxylate; .	755034-06-1		250mg	€1256.80	2025-04-16
A2B Chem LLC	AH51212-250mg	Methyl 3-chloro-11-oxo-10,11-dihydro-5h-dibenzo[b,e][1,4]diazepine-7-carboxylate	755034-06-1	95%	250mg	$940.00	2024-04-19
1PlusChem	1P00G498-250mg	METHYL 3-CHLORO-11-OXO-10,11-DIHYDRO-5H-DIBENZO[B,E][1,4]DIAZEPINE-7-CARBOXYLATE	755034-06-1	95%	250mg	$893.00	2025-02-27